Cas no 1780-72-9 (4-bromo-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-bromo-3-methyl-1H-pyrazol-5-amine
• CAS No: 1780-72-9
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD02694956
• CID: 821492
• Update Time: 2025-04-19

4-bromo-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1H-pyrazol-3-amine
• 3-Amino-4-bromo-5-methylpyrazole
• 4-Bromo-3-methyl-1h-pyrazol-5-amine
• 3-Methyl-4-brom-5-amino-pyrazol
• 3-methyl-4-bromo-5-aminopyrazole
• 4-bromo-3-methylpyrazole-5-ylamine
• 4-bromo-5-methyl-1(2)H-pyrazol-3-ylamine
• 4-Bromo-5-methyl-1H-pyrazol-3-ylamine
• 4-bromo-5-methyl-2H-pyrazol-3-ylamine
• 5-Amino-4-brom-3-methyl-pyrazol
• 5-AMino-4-broMo-3-Methyl-1H-pyrazole
• 5-amino-4-bromo-3-methylpyrazole
• 4-bromo-3-methyl-1H-pyrazol-5-amine

• MDL： MFCD02694956
• Inchi： 1S/C4H6BrN3/c1-2-3(5)4(6)8-7-2/h1H3,(H3,6,7,8)
• InChI Key： WZMBDMWFVPKYCF-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NNC=1C

Computed Properties

• Exact Mass: 174.97500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 118.0 to 122.0 deg-C
• PSA: 55.43000
• LogP: 0.99290

4-bromo-3-methyl-1H-pyrazol-5-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds